Cas no 184844-93-7 (rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans)

• Product Name: rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans
• CAS No: 184844-93-7
• CID: 4623657
• Update Time: 2025-05-19

rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans

Additional information on rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans

Introduction to rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans (CAS No. 184844-93-7)

rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans (CAS No. 184844-93-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidine derivatives and is characterized by the presence of a benzyl group and a trifluoromethyl substituent, which confer specific chemical and biological properties.

The trans configuration of the compound is particularly noteworthy, as it can influence the compound's pharmacokinetic and pharmacodynamic profiles. The trans isomer is often associated with distinct conformational properties that can affect its interactions with biological targets, such as enzymes and receptors. This makes rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans in the development of novel drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a promising lead for further optimization.

In addition to its enzymatic inhibition properties, rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Studies have demonstrated that this compound can modulate the activity of certain GPCRs, suggesting its potential as a therapeutic agent for conditions such as pain management and psychiatric disorders.

The synthesis of rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans involves several steps that require precise control over chirality and stereochemistry. One common synthetic route involves the use of chiral auxiliaries or catalysts to ensure the formation of the desired trans isomer. Advanced techniques such as asymmetric synthesis and catalytic methods have been employed to improve the efficiency and yield of the synthesis process.

The physicochemical properties of rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans have also been extensively studied. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental settings. Its melting point and other thermal properties have been characterized using techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA).

In terms of safety and toxicity, preliminary studies suggest that rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans has a favorable safety profile at therapeutic concentrations. However, further in-depth toxicological evaluations are necessary to fully understand its safety in clinical settings. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans extend beyond pharmaceuticals. It has also been explored for use in chemical biology research as a tool compound to study specific biological pathways and mechanisms. Its ability to modulate enzyme activity and receptor function makes it a valuable reagent for probing cellular processes.

In conclusion, rac-(3R,4R)-1-benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, trans (CAS No. 184844-93-7) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in various fields of chemistry and biology. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and chemical biology.